Cas no 139710-32-0 (Formamide, N-(4,6-dichloro-5-nitro-2-pyrimidinyl)-)
139710-32-0 structure
Product Name:Formamide, N-(4,6-dichloro-5-nitro-2-pyrimidinyl)-
CAS No:139710-32-0
MF:C5H2Cl2N4O3
MW:237.000378131866
CID:1289932
PubChem ID:71343030
Update Time:2025-04-20
Formamide, N-(4,6-dichloro-5-nitro-2-pyrimidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Formamide, N-(4,6-dichloro-5-nitro-2-pyrimidinyl)-
- N-(4,6-dichloro-5-nitropyrimidin-2-yl)formamide
- DTXSID50769695
- 139710-32-0
-
- Inchi: 1S/C5H2Cl2N4O3/c6-3-2(11(13)14)4(7)10-5(9-3)8-1-12/h1H,(H,8,9,10,12)
- InChI Key: ZJRXGVGLRFJFAW-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=NC(NC=O)=N1)Cl)[N+](=O)[O-]
Computed Properties
- Exact Mass: 235.95056
- Monoisotopic Mass: 235.9503953g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 98.02
Formamide, N-(4,6-dichloro-5-nitro-2-pyrimidinyl)- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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